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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048 Get Quote

GoSlo-SR-5-69 Technical Support Center
This technical support guide provides detailed information on the storage, handling, and use of

GoSlo-SR-5-69 for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is GoSlo-SR-5-69 and what is its primary mechanism of action?

GoSlo-SR-5-69 is a potent activator of the large conductance Ca2+-activated K+ (BK)

channels (KCa1.1).[1] Its primary mechanism of action is to shift the voltage required for half-

maximal activation of BK channels to more negative potentials, thereby increasing the

channel's open probability at physiological membrane potentials.[1][2]

Q2: What are the recommended storage conditions for GoSlo-SR-5-69?

GoSlo-SR-5-69 powder should be stored at room temperature (RT).[2]

Q3: What is the shelf life of GoSlo-SR-5-69?

The manufacturer does not specify a shelf life. For batch-specific information, it is

recommended to refer to the Certificate of Analysis.

Q4: In what solvent should I dissolve GoSlo-SR-5-69?

GoSlo-SR-5-69 is soluble in dimethyl sulfoxide (DMSO) up to 100 mM.[2]
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Q5: What is the purity of GoSlo-SR-5-69?

The purity of GoSlo-SR-5-69 is typically ≥98% as determined by HPLC.[2]

Storage Conditions and Shelf Life
Parameter Value Source

Storage Temperature Room Temperature (RT) [2]

Shelf Life
Not specified; refer to

Certificate of Analysis

Solubility Soluble to 100 mM in DMSO [2]

Purity ≥98% (HPLC) [2]

Troubleshooting Guide
Issue: I am observing precipitation of GoSlo-SR-5-69 in my aqueous experimental buffer.

Possible Cause: GoSlo-SR-5-69 has limited solubility in aqueous solutions. The final

concentration of DMSO in your working solution may be too low to maintain solubility.

Solution:

Ensure your stock solution in DMSO is fully dissolved before further dilution.

When preparing your working solution, add the GoSlo-SR-5-69 stock solution to the

aqueous buffer with vigorous vortexing or stirring.

Consider increasing the final percentage of DMSO in your experimental buffer, if your

experimental system can tolerate it. It is crucial to run a vehicle control with the same final

DMSO concentration to account for any solvent effects.

Issue: I am not observing the expected activation of BK channels.

Possible Cause 1: Incorrect concentration. The reported EC50 for GoSlo-SR-5-69 is 251

nM.[1][2] Your experimental concentration may be too low.
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Solution 1: Prepare fresh dilutions and consider using a higher concentration of GoSlo-SR-
5-69.

Possible Cause 2: Degradation of the compound. Although stable at room temperature in

powder form, the stability of GoSlo-SR-5-69 in solution over time is not well-documented.

Solution 2: Prepare fresh stock solutions in DMSO for each experiment. Avoid repeated

freeze-thaw cycles of the stock solution.

Possible Cause 3: Experimental conditions. The activity of GoSlo-SR-5-69 can be influenced

by factors such as pH and the presence of other substances in your experimental buffer.

Solution 3: Review the experimental protocol and ensure that the pH and composition of

your buffers are appropriate.

Experimental Protocols
Detailed Methodology for Patch-Clamp Electrophysiology:

This protocol is adapted from Roy et al., Eur J Med Chem, 2014.

Cell Preparation: Isolate rabbit bladder smooth muscle cells by enzymatic digestion.

Electrophysiological Recording:

Perform experiments using the excised, inside-out configuration of the patch-clamp

technique.

Use symmetrical K+ solutions (pH 7.2) containing 140 mM KCl, 10 mM HEPES, and 1 mM

EGTA.

Record single-channel currents from membrane patches.

Application of GoSlo-SR-5-69:

Prepare a stock solution of GoSlo-SR-5-69 in DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the stock solution to the desired final concentration in the recording solution

immediately before application to the cytosolic face of the membrane patch.

Data Analysis:

Measure the open probability (Po) of the BK channels in the absence and presence of

GoSlo-SR-5-69 at various membrane potentials.

Determine the shift in the voltage for half-maximal activation (V1/2) to quantify the effect of

the compound.
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Caption: Mechanism of action of GoSlo-SR-5-69.
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Caption: Troubleshooting workflow for lack of BK channel activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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